Cas no 1803695-09-1 (3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride)

• Product Name: 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride
• CAS No: 1803695-09-1
• MF: C₇H₅ClF₃NO₅S
• MW: 307.63151049614
• CID: 4832013
• Update Time: 2025-10-21

3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO5S/c1-16-5-3(13)2-4(18(8,14)15)6(12-5)17-7(9,10)11/h2,13H,1H3
• InChI Key： PUVUOTXNFVMIIX-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(N=C1OC(F)(F)F)OC)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2.3
• Topological Polar Surface Area: 94.1

Additional information on 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride

Research Briefing on 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS: 1803695-09-1) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS: 1803695-09-1) is a specialized sulfonyl chloride derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This compound, characterized by the presence of a trifluoromethoxy group, a methoxy group, and a sulfonyl chloride moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and covalent modifiers.

In the context of drug discovery, the sulfonyl chloride group of this compound enables it to act as an effective electrophile, facilitating covalent interactions with nucleophilic residues in target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of irreversible inhibitors for serine hydrolases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. The researchers utilized 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride as a key building block to synthesize a series of potent and selective inhibitors, highlighting its importance in medicinal chemistry.

Another significant application of this compound lies in chemical biology, where it has been employed as a probe to study protein-ligand interactions. A recent study in ACS Chemical Biology reported the use of this sulfonyl chloride derivative in activity-based protein profiling (ABPP), a technique used to identify and characterize active enzymes in complex biological systems. The trifluoromethoxy group was found to enhance the cell permeability of the resulting probes, making them particularly useful for in vivo studies.

The synthetic accessibility of 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride has also been a subject of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, addressing previous challenges related to yield and purity. The new synthetic protocol employs a one-pot sequential functionalization strategy, significantly improving the overall efficiency of production while maintaining high chemical purity (>98%).

From a safety and handling perspective, recent material safety data sheet (MSDS) updates have provided more comprehensive information about this compound's stability and storage requirements. It has been classified as a moisture-sensitive and light-sensitive material, requiring storage under inert atmosphere at low temperatures. These handling considerations are particularly important for pharmaceutical applications where compound integrity is critical.

Looking forward, the unique properties of 3-Hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-5-sulfonyl chloride position it as a valuable tool in both drug discovery and chemical biology research. Its combination of reactivity, selectivity, and synthetic accessibility suggests continued relevance in the development of novel therapeutic agents and research tools. Future research directions may include exploration of its applications in targeted covalent inhibitor design and the development of new activity-based probes for understudied enzyme families.